Cas no 26218-82-6 (Methyl 2-nitroisonicotinate)
Methyl 2-nitroisonicotinate structure
Product Name:Methyl 2-nitroisonicotinate
CAS No:26218-82-6
MF:C7H6N2O4
MW:182.133541584015
CID:2661626
PubChem ID:13241119
Update Time:2025-04-21
Methyl 2-nitroisonicotinate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-nitropyridine-4-carboxylate
- Methyl 2-nitroisonicotinate
- 26218-82-6
- DTXSID10531299
- FSBDZOPIXYRGJO-UHFFFAOYSA-N
- Methyl2-nitroisonicotinate
- SCHEMBL4823176
- SB55429
-
- Inchi: 1S/C7H6N2O4/c1-13-7(10)5-2-3-8-6(4-5)9(11)12/h2-4H,1H3
- InChI Key: FSBDZOPIXYRGJO-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CN=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 182.03275668g/mol
- Monoisotopic Mass: 182.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 85Ų
Methyl 2-nitroisonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M205280-50mg |
Methyl 2-nitroisonicotinate |
26218-82-6 | 50mg |
$ 445.00 | 2022-06-04 | ||
| TRC | M205280-100mg |
Methyl 2-nitroisonicotinate |
26218-82-6 | 100mg |
$ 745.00 | 2022-06-04 | ||
| Chemenu | CM515855-1g |
Methyl 2-nitroisonicotinate |
26218-82-6 | 97% | 1g |
$657 | 2022-06-11 | |
| Alichem | A029003039-250mg |
Methyl 2-nitroisonicotinate |
26218-82-6 | 95% | 250mg |
$1019.20 | 2023-09-02 | |
| Alichem | A029003039-500mg |
Methyl 2-nitroisonicotinate |
26218-82-6 | 95% | 500mg |
$1651.30 | 2023-09-02 | |
| Alichem | A029003039-1g |
Methyl 2-nitroisonicotinate |
26218-82-6 | 95% | 1g |
$3155.55 | 2023-09-02 |
Methyl 2-nitroisonicotinate Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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